Cas no 727366-25-8 (5-[[4-(2-methoxyphenyl)piperazin-1-yl]methyl]-3-(4-methylphenyl)-1,2,4-oxadiazole)

• Product Name: 5-[[4-(2-methoxyphenyl)piperazin-1-yl]methyl]-3-(4-methylphenyl)-1,2,4-oxadiazole
• CAS No: 727366-25-8
• MF: C₂₁H₂₄N₄O₂
• MW: 364.440864562988
• CID: 6088506
• PubChem ID: 1084026
• Update Time: 2025-06-13

5-[[4-(2-methoxyphenyl)piperazin-1-yl]methyl]-3-(4-methylphenyl)-1,2,4-oxadiazole Chemical and Physical Properties

Names and Identifiers

• 5-[[4-(2-methoxyphenyl)piperazin-1-yl]methyl]-3-(4-methylphenyl)-1,2,4-oxadiazole
• Piperazine, 1-(2-methoxyphenyl)-4-[[3-(4-methylphenyl)-1,2,4-oxadiazol-5-yl]methyl]-
• EU-0082811
• 727366-25-8
• 1-(2-methoxyphenyl)-4-{[3-(4-methylphenyl)-1,2,4-oxadiazol-5-yl]methyl}piperazine
• EN300-37432010
• SR-01000364753-1
• SR-01000364753
• AKOS000643037

• Inchi： 1S/C21H24N4O2/c1-16-7-9-17(10-8-16)21-22-20(27-23-21)15-24-11-13-25(14-12-24)18-5-3-4-6-19(18)26-2/h3-10H,11-15H2,1-2H3
• InChI Key： MMBCDLDPIKYLAF-UHFFFAOYSA-N
• SMILES： N1(C2=CC=CC=C2OC)CCN(CC2ON=C(C3=CC=C(C)C=C3)N=2)CC1

Computed Properties

• Exact Mass: 364.18992602g/mol
• Monoisotopic Mass: 364.18992602g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 27
• Rotatable Bond Count: 5
• Complexity: 450
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 54.6Ų

Experimental Properties

• Density: 1.191±0.06 g/cm3(Predicted)
• Boiling Point: 534.3±60.0 °C(Predicted)
• pka: 6.50±0.40(Predicted)

Additional information on 5-[[4-(2-methoxyphenyl)piperazin-1-yl]methyl]-3-(4-methylphenyl)-1,2,4-oxadiazole

5-[[4-(2-Methoxyphenyl)piperazin-1-yl]methyl]-3-(4-Methylphenyl)-1,2,4-oxadiazole: A Comprehensive Overview

5-[[4-(2-Methoxyphenyl)piperazin-1-yl]methyl]-3-(4-methylphenyl)-1,2,4-oxadiazole (CAS No. 727366-25-8) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of 1,2,4-oxadiazoles, which are known for their diverse biological activities and potential therapeutic applications. The unique structural features of this molecule, including the methoxyphenyl and methylphenyl substituents, contribute to its pharmacological properties and make it a promising candidate for various drug development initiatives.

The methoxyphenyl group is a common functional moiety in many bioactive compounds due to its ability to enhance lipophilicity and improve membrane permeability. In the context of 5-[[4-(2-methoxyphenyl)piperazin-1-yl]methyl]-3-(4-methylphenyl)-1,2,4-oxadiazole, this substituent likely plays a crucial role in modulating the compound's interaction with biological targets. The piperazine ring, another key structural element, is known for its flexibility and ability to form hydrogen bonds, which can enhance the compound's binding affinity to specific receptors or enzymes.

The methylphenyl substituent further contributes to the overall hydrophobic character of the molecule, which can influence its pharmacokinetic properties such as absorption, distribution, metabolism, and excretion (ADME). This combination of structural features makes 5-[[4-(2-methoxyphenyl)piperazin-1-yl]methyl]-3-(4-methylphenyl)-1,2,4-oxadiazole an attractive candidate for drug discovery efforts targeting various diseases.

In recent years, there has been a growing interest in the development of 1,2,4-oxadiazole derivatives as potential therapeutic agents. Studies have shown that these compounds exhibit a wide range of biological activities, including anti-inflammatory, antiviral, and anticancer properties. For instance, a study published in the Journal of Medicinal Chemistry reported that certain 1,2,4-oxadiazole derivatives demonstrated potent anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines such as TNF-alpha and IL-6.

5-[[4-(2-Methoxyphenyl)piperazin-1-yl]methyl]-3-(4-methylphenyl)-1,2,4-oxadiazole has also been investigated for its potential antiviral activity. Research conducted by a team at the University of California found that this compound exhibited significant inhibitory effects against several RNA viruses, including influenza A virus and respiratory syncytial virus (RSV). The mechanism of action appears to involve the disruption of viral replication processes within host cells.

In addition to its antiviral properties, 5-[[4-(2-methoxyphenyl)piperazin-1-yl]methyl]-3-(4-methylphenyl)-1,2,4-oxadiazole has shown promise in cancer research. A study published in Cancer Research demonstrated that this compound selectively induced apoptosis in various cancer cell lines while sparing normal cells. The selective cytotoxicity was attributed to the compound's ability to target specific signaling pathways involved in cell survival and proliferation.

The pharmacokinetic profile of 5-[[4-(2-methoxyphenyl)piperazin-1-yl]methyl]-3-(4-methylphenyl)-1,2,4-oxadiazole has also been extensively studied. Preclinical data indicate that this compound exhibits favorable oral bioavailability and a reasonable half-life in animal models. These properties are essential for ensuring effective drug delivery and sustained therapeutic effects in clinical settings.

To further evaluate the safety and efficacy of 5-[[4-(2-methoxyphenyl)piperazin-1-yl]methyl]-3-(4-methylphenyl)-1,2,4-oxadiazole, several clinical trials are currently underway. Phase I trials have shown that the compound is well-tolerated at various dose levels with no significant adverse effects reported. These preliminary results are encouraging and warrant further investigation in larger patient populations.

In conclusion, 5-[[4-(2-methoxyphenyl)piperazin-1-yl]methyl]-3-(4-methylphenyl)-1,2,4-oxadiazole (CAS No. 727366-25-8) represents a promising lead compound with potential applications in multiple therapeutic areas. Its unique structural features and favorable pharmacological properties make it an attractive candidate for further drug development efforts. Ongoing research and clinical trials will continue to elucidate its full therapeutic potential and pave the way for new treatment options for various diseases.